REACTION_CXSMILES
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P(Cl)(Cl)(Cl)=O.[CH3:6][O:7][C:8](=[O:20])[C:9]([NH:11][CH2:12][C:13]1[CH:18]=[CH:17][C:16]([F:19])=[CH:15][N:14]=1)=O>C1(C)C=CC=CC=1>[CH3:6][O:7][C:8]([C:9]1[N:14]2[CH:15]=[C:16]([F:19])[CH:17]=[CH:18][C:13]2=[CH:12][N:11]=1)=[O:20]
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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N-(5-fluoro-pyridin-2-ylmethyl)-oxalamic acid methyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(C(=O)NCC1=NC=C(C=C1)F)=O
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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UNSPECIFIED
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Setpoint
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105 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 105° C. in an oil bath overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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then cooled to 0° C.
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Type
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CUSTOM
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Details
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carefully quenched with ice
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Type
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ADDITION
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Details
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Aqueous 25% ammonium hydroxide was added until pH=˜9
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Type
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ADDITION
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Details
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The mixture was diluted with water
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (3×)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was absorbed on silica gel
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Type
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CUSTOM
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Details
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chromatographed with EtOAc/hexanes (gradient 0-50% EtOAc)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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COC(=O)C1=NC=C2N1C=C(C=C2)F
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Type | Value | Analysis |
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AMOUNT: MASS | 230 mg | |
YIELD: PERCENTYIELD | 31% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |